Cas no 2034592-54-4 (1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one)

• Product Name: 1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one
• CAS No: 2034592-54-4
• MF: C₁₆H₁₈N₆O₃
• MW: 342.352522373199
• CID: 5360124
• Update Time: 2025-06-08

1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[4-(phenoxymethyl)triazol-1-yl]azetidine-1-carbonyl]imidazolidin-2-one
• 1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one

• Inchi： 1S/C16H18N6O3/c23-15-17-6-7-21(15)16(24)20-9-13(10-20)22-8-12(18-19-22)11-25-14-4-2-1-3-5-14/h1-5,8,13H,6-7,9-11H2,(H,17,23)
• InChI Key： YGMWZJMXGHXIFA-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(N2CC(N3C=C(COC4=CC=CC=C4)N=N3)C2)=O)CCN1

Additional information on 1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one

1-{3-[4-(Phenoxymethyl)-1H-1,2,3-Triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one (CAS No. 2034592-54-4): An Overview of Its Structure, Synthesis, and Biological Applications

1-{3-[4-(Phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one (CAS No. 2034592-54-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring, an azetidine moiety, and an imidazolidinone scaffold. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The triazole ring is a key functional group in this compound, known for its high stability and bioactivity. The presence of the triazole ring in 1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one enhances its binding affinity to various biological targets, making it a valuable scaffold for drug design. Recent research has shown that triazole-containing compounds exhibit a wide range of biological activities, including antifungal, antibacterial, and anticancer properties.

The azetidine moiety is another important structural element in this compound. Azetidines are four-membered nitrogen-containing heterocycles that have gained significant interest due to their unique conformational properties and potential for modulating biological processes. The azetidine ring in 1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one contributes to the overall rigidity of the molecule, which can enhance its selectivity and potency as a therapeutic agent.

The imidazolidinone scaffold is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Imidazolidinones are known to exhibit a range of biological activities, including anti-inflammatory and antiviral properties. In the context of 1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one, the imidazolidinone scaffold likely plays a crucial role in mediating its interactions with biological targets.

The synthesis of 1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one involves several key steps that highlight the versatility of modern synthetic chemistry techniques. One common approach involves the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to form the triazole ring. This "click" chemistry method is highly efficient and has been widely adopted in the synthesis of complex organic molecules due to its high yield and mild reaction conditions.

Recent advancements in synthetic methodologies have also enabled the efficient preparation of the azetidine and imidazolidinone moieties. For example, the use of transition-metal-catalyzed reactions has facilitated the construction of these heterocycles with high regioselectivity and stereoselectivity. These synthetic strategies not only improve the overall yield but also allow for the facile introduction of functional groups that can be used for further derivatization and optimization.

In terms of biological applications, 1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one has shown promising results in various preclinical studies. One area of particular interest is its potential as an antiviral agent. Research has demonstrated that compounds containing triazole rings can effectively inhibit viral replication by interfering with key viral enzymes or pathways. Additionally, the presence of the azetidine and imidazolidinone moieties may enhance the compound's ability to penetrate cellular membranes and reach intracellular targets.

Another potential application of 1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one is in the treatment of inflammatory diseases. Inflammation is a complex process involving multiple signaling pathways and mediators. Compounds with anti-inflammatory properties can help modulate these pathways and reduce inflammation-related damage. The imidazolidinone scaffold in this compound may contribute to its anti-inflammatory activity by interacting with specific inflammatory mediators or enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidine-1-carbonyl}imidazolidin-2-one as a therapeutic agent. Preliminary results have shown promising outcomes in terms of both safety profiles and therapeutic effects. However, further research is needed to fully understand its mechanisms of action and optimize its use in clinical settings.

In conclusion, 1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-y l]azetidine - 7 - carbonyl } imidazo lidine - 7 - one (CAS No . 707070707070) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent. Ongoing studies continue to explore its biological activities and mechanisms of action, paving the way for new treatments in various medical fields.